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Compound of Interest

Compound Name: Benethamine penicillin

Cat. No.: B1205209

Abstract: This document provides an in-depth technical overview of benethamine penicillin G,
a long-acting salt of benzylpenicillin (penicillin G). It is intended for researchers, scientists, and
drug development professionals, offering detailed information on its chemical properties,
mechanism of action, pharmacokinetics, and clinical applications. The guide summarizes
guantitative data in structured tables, details key experimental protocols from published
studies, and includes visualizations of biochemical pathways and experimental workflows to
facilitate a comprehensive understanding of this important antibiotic agent.

Introduction

Penicillin G, also known as benzylpenicillin, is a beta-lactam antibiotic with potent bactericidal
activity against many gram-positive and some gram-negative bacteria.[1][2][3] HowevVer, its
clinical utility is limited by poor oral bioavailability and a short elimination half-life, necessitating
frequent parenteral administration.[1][2] To overcome these limitations, repository forms were
developed by creating salts of penicillin G with low aqueous solubility. Benethamine penicillin
G is the salt formed from penicillin G and benethamine (N-benzylphenethylamine), designed for
intramuscular administration.[4][5] This formulation allows for the slow release of active
penicillin G from the injection site, resulting in sustained, therapeutic plasma concentrations
over an extended period.[1][6] It is a cornerstone therapy for infections caused by highly
susceptible organisms, such as Streptococcus pyogenes and Treponema pallidum, and is
crucial for the treatment of streptococcal pharyngitis and syphilis, and in the prevention of
rheumatic fever.[1][6][7]
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Chemical and Physical Properties

Benethamine penicillin G is the N-benzyl-B-phenylethylamine salt of benzylpenicillin.[5] Its
chemical structure and properties are well-defined, contributing to its stability and long-acting
nature.

Table 2.1: General Chemical Properties of Benethamine Penicillin G

Property Value Source(s)

N-benzyl-2-phenylethanamine;
(2S,5R,6R)-3,3-dimethyl-7-
0X0-6-[(2-

IUPAC Name _ _ [4]
phenylacetyl)amino]-4-thia-1-
azabicyclo[3.2.0]heptane-2-

carboxylic acid

Molecular Formula C31H35N304S [41[5]

Molecular Weight 545.7 g/mol [41151[8]

CAS Registry Number 751-84-8 [5]
Crystals; White to off-white

Appearance [51[9][10]
powder

Melting Point 146-147°C [5]

Table 2.2: Solubility of Benethamine Penicillin G
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Solvent Solubility Source(s)

Very slightly soluble (0.1 w/v at

Water 40°C) [5][11]
Dimethyl Sulfoxide (DMSO) Soluble [O1[12][13]
Ethanol (96%) Slightly soluble [11]
Formamide Freely soluble [11]
Dimethylformamide Freely soluble [11]

Mechanism of Action

As a member of the penicillin family, benethamine penicillin G is a beta-lactam antibiotic that
exerts a bactericidal effect on susceptible microorganisms during their active multiplication
phase.[1][14][15] The active moiety, penicillin G, is released following hydrolysis of the salt.[1]
The core mechanism involves the inhibition of bacterial cell wall biosynthesis.

» Target Binding: Penicillin G binds to and inactivates penicillin-binding proteins (PBPs), which
are enzymes located on the inner membrane of the bacterial cell wall.[4][14]

« Inhibition of Transpeptidation: PBPs are essential for the terminal stages of peptidoglycan
synthesis, specifically for catalyzing the cross-linking of peptidoglycan chains.[4][14] By
binding to these enzymes, penicillin G inhibits this transpeptidation reaction.[1][6]

o Cell Wall Destabilization: The inhibition of peptidoglycan cross-linking results in a weakened,
osmotically unstable cell wall.[1][4]

o Cell Lysis: The compromised cell wall cannot withstand the high internal osmotic pressure of
the bacterium, leading to cell lysis and death.[1][14]

Benethamine penicillin G is primarily effective against gram-positive bacteria, which have a
thick peptidoglycan layer, but also shows activity against some gram-negative organisms.[3][6]
[14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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